Cas no 64032-60-6 (Carbamic chloride, ethyl(phenylmethyl)-)

• Product Name: Carbamic chloride, ethyl(phenylmethyl)-
• CAS No: 64032-60-6
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 1664594
• PubChem ID: 10679448
• Update Time: 2025-11-01

Carbamic chloride, ethyl(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Carbamic chloride, ethyl(phenylmethyl)-
• HFWOEYXMOCJUBF-UHFFFAOYSA-N
• EN300-1154774
• AKOS017514823
• Benzyl-ethyl-carbamoyl chloride
• Carbamicchloride,N-ethyl-N-(phenylmethyl)-
• N-Ethyl-N-benzylcarbamoyl Chloride
• Benzyl-ethyl-carbamyl chloride
• Carbamic chloride, N-ethyl-N-(phenylmethyl)-
• n-benzyl-n-ethylcarbamoyl chloride
• 64032-60-6
• DB-108531
• SCHEMBL137359

• Inchi： 1S/C10H12ClNO/c1-2-12(10(11)13)8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
• InChI Key： HFWOEYXMOCJUBF-UHFFFAOYSA-N
• SMILES： ClC(N(CC)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 197.06086
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Carbamic chloride, ethyl(phenylmethyl)-

Comprehensive Overview of Carbamic chloride, ethyl(phenylmethyl)- (CAS No. 64032-60-6): Properties, Applications, and Industry Insights

Carbamic chloride, ethyl(phenylmethyl)-, identified by its CAS No. 64032-60-6, is a specialized organic compound with significant relevance in synthetic chemistry and industrial applications. This compound, also referred to as ethyl(phenylmethyl)carbamic chloride, belongs to the class of carbamoyl chlorides, which are widely utilized as intermediates in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its molecular structure, featuring an ethyl group and a benzyl moiety, contributes to its unique reactivity and versatility in organic transformations.

In recent years, the demand for Carbamic chloride, ethyl(phenylmethyl)- has surged due to its role in the development of novel active pharmaceutical ingredients (APIs) and fine chemicals. Researchers and manufacturers are increasingly exploring its potential in green chemistry and sustainable synthesis, aligning with global trends toward environmentally friendly processes. The compound’s ability to act as a carbamoylation agent makes it invaluable in constructing complex molecular frameworks, particularly in the synthesis of urea derivatives and heterocyclic compounds.

One of the most frequently searched questions related to CAS No. 64032-60-6 revolves around its synthetic pathways and safety profiles. While the compound is not classified as hazardous under standard regulations, proper handling protocols—such as the use of personal protective equipment (PPE) and ventilated workspaces—are recommended to ensure safe laboratory or industrial use. Additionally, its solubility in organic solvents like dichloromethane and toluene is a key consideration for process optimization, a topic often queried by chemists and engineers.

The application of Carbamic chloride, ethyl(phenylmethyl)- extends to the flavor and fragrance industry, where it serves as a precursor for aromatic amines and esters. This aligns with the growing consumer interest in natural-like and synthetic aroma compounds, driving innovation in this sector. Furthermore, its role in polymer chemistry—particularly in modifying polyurethane and polyamide properties—has garnered attention from material scientists seeking to enhance durability and functionality.

From an SEO perspective, keywords such as "ethyl(phenylmethyl)carbamic chloride uses", "CAS 64032-60-6 suppliers", and "carbamoyl chloride synthesis" are highly relevant to this compound. These terms reflect the diverse interests of users, ranging from procurement specialists to academic researchers. The compound’s storage conditions (typically under inert atmospheres at low temperatures) and stability data are also critical for logistical planning, making them common search queries.

Innovations in catalytic processes have further elevated the importance of Carbamic chloride, ethyl(phenylmethyl)-. For instance, its use in asymmetric catalysis enables the production of enantiomerically pure compounds, a hot topic in drug discovery and chiral technology. This aligns with the pharmaceutical industry’s focus on stereoselective synthesis, addressing the demand for more effective and targeted therapeutics.

In conclusion, Carbamic chloride, ethyl(phenylmethyl)- (CAS No. 64032-60-6) represents a cornerstone in modern organic synthesis, bridging gaps between academia and industry. Its multifaceted applications, coupled with evolving green chemistry practices, ensure its continued relevance in a competitive market. For professionals seeking detailed technical data sheets or custom synthesis options, this compound remains a subject of enduring interest and utility.